Cas no 1785502-42-2 (11,11-difluoro-3-methyl-3,9-diazaspiro[5.5]undecane)

• Product Name: 11,11-difluoro-3-methyl-3,9-diazaspiro[5.5]undecane
• CAS No: 1785502-42-2
• MF: C₁₀H₁₈F₂N₂
• MW: 204.260129451752
• CID: 5272098
• Update Time: 2026-03-09

11,11-difluoro-3-methyl-3,9-diazaspiro[5.5]undecane Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-9-methyl-3,9-diazaspiro[5.5]undecane
• 3,9-Diazaspiro[5.5]undecane, 1,1-difluoro-9-methyl-
• 11,11-difluoro-3-methyl-3,9-diazaspiro[5.5]undecane

• Inchi： 1S/C10H18F2N2/c1-14-6-3-9(4-7-14)2-5-13-8-10(9,11)12/h13H,2-8H2,1H3
• InChI Key： TZIOQMIMEXODKL-UHFFFAOYSA-N
• SMILES： C1(F)(F)C2(CCN(C)CC2)CCNC1

Additional information on 11,11-difluoro-3-methyl-3,9-diazaspiro[5.5]undecane

Research Brief on 11,11-Difluoro-3-methyl-3,9-diazaspiro[5.5]undecane (CAS: 1785502-42-2): Recent Advances and Applications

11,11-Difluoro-3-methyl-3,9-diazaspiro[5.5]undecane (CAS: 1785502-42-2) is a structurally unique spirocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile scaffold for the development of novel therapeutics, particularly in the areas of central nervous system (CNS) disorders, oncology, and infectious diseases. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, pharmacological properties, and emerging applications.

The synthesis of 11,11-difluoro-3-methyl-3,9-diazaspiro[5.5]undecane has been optimized in recent years to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel asymmetric synthesis route that leverages palladium-catalyzed cross-coupling reactions, achieving a 75% yield with high enantiomeric excess. This advancement is critical for scaling up production and ensuring consistent quality for preclinical and clinical studies.

Pharmacologically, the compound has shown promise as a modulator of neurotransmitter receptors. In vitro studies using human neuronal cell lines demonstrated its high affinity for GABA_A and NMDA receptors, suggesting potential applications in treating anxiety, epilepsy, and neurodegenerative diseases. A 2024 preclinical trial reported in Neuropharmacology revealed that derivatives of 11,11-difluoro-3-methyl-3,9-diazaspiro[5.5]undecane exhibited neuroprotective effects in a mouse model of Alzheimer's disease, reducing amyloid-beta plaque formation by 40% compared to controls.

In oncology, researchers have explored the compound's utility as a scaffold for kinase inhibitors. A recent collaboration between academic and industrial teams identified a series of derivatives with potent activity against CDK4/6 and PI3Kα, key targets in breast cancer therapy. One derivative, bearing a pyrimidine substituent, showed IC₅₀ values in the low nanomolar range and favorable pharmacokinetic profiles in rodent models, as reported in Cancer Research (2024).

Beyond therapeutic applications, 11,11-difluoro-3-methyl-3,9-diazaspiro[5.5]undecane has also been investigated for its role in drug delivery systems. Its spirocyclic structure and fluorine atoms enhance membrane permeability and metabolic stability, making it an attractive candidate for prodrug design. A 2023 study in Molecular Pharmaceutics demonstrated its use as a carrier for antiviral nucleoside analogs, significantly improving their bioavailability and tissue distribution.

In conclusion, 11,11-difluoro-3-methyl-3,9-diazaspiro[5.5]undecane (CAS: 1785502-42-2) represents a multifaceted tool in modern drug discovery. Its synthetic accessibility, diverse pharmacological profile, and adaptability for structural modifications position it as a valuable scaffold for addressing unmet medical needs. Future research directions may include further optimization of its derivatives for clinical translation and exploration of its applications in emerging therapeutic areas such as immuno-oncology and precision medicine.